Cas no 864685-25-6 (3-(3-Chlorophenyl)thiomorpholine)

3-(3-Chlorophenyl)thiomorpholine is a thiomorpholine derivative featuring a chlorophenyl substituent at the 3-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of both sulfur and nitrogen in the thiomorpholine ring enhances its versatility in drug design, enabling interactions with biological targets. The 3-chlorophenyl moiety further contributes to its utility in structure-activity relationship studies. The compound is typically used in synthetic applications where precise functional group manipulation is required. Its well-defined structure and stability make it suitable for controlled reactions in heterocyclic chemistry and ligand development.
3-(3-Chlorophenyl)thiomorpholine structure
864685-25-6 structure
Product Name:3-(3-Chlorophenyl)thiomorpholine
CAS No:864685-25-6
MF:C10H12ClNS
MW:213.726980209351
MDL:MFCD06657776
CID:69081
PubChem ID:17749977
Update Time:2025-06-14

3-(3-Chlorophenyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Chlorophenyl)thiomorpholine
    • 3-(3-chlorophenyl)-thiomorpholine
    • Thiomorpholine,3-(3-chlorophenyl)
    • 3-(3-CHLOROPHENYL)THIOMORPHOLINE, 95+%
    • 3-(3-Chlorophenyl)thiomorpholine (ACI)
    • AKOS013604032
    • FS-2460
    • DTXSID60590134
    • SCHEMBL553649
    • DS-2032
    • CS-0330818
    • 3-(3-chlorophenyl)thiomorpholine, AldrichCPR
    • 864685-25-6
    • DB-021625
    • MDL: MFCD06657776
    • Inchi: 1S/C10H12ClNS/c11-9-3-1-2-8(6-9)10-7-13-5-4-12-10/h1-3,6,10,12H,4-5,7H2
    • InChI Key: VWWOSKABRMUGCB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2CSCCN2)C=CC=1

Computed Properties

  • Exact Mass: 213.03800
  • Monoisotopic Mass: 213.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: 333.7°C at 760 mmHg
  • Flash Point: No data available
  • PSA: 37.33000
  • LogP: 3.04630
  • Vapor Pressure: No data available

3-(3-Chlorophenyl)thiomorpholine Security Information

3-(3-Chlorophenyl)thiomorpholine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-(3-Chlorophenyl)thiomorpholine

Comprehensive Overview of 3-(3-Chlorophenyl)thiomorpholine (CAS No. 864685-25-6): Properties, Applications, and Industry Insights

3-(3-Chlorophenyl)thiomorpholine (CAS No. 864685-25-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiomorpholine core with a 3-chlorophenyl substituent, offering versatile reactivity for synthetic applications. This compound belongs to the class of heterocyclic building blocks, which are increasingly sought after in drug discovery programs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for chlorophenyl derivatives in medicinal chemistry, particularly for their potential as kinase inhibitors and GPCR modulators. The thiomorpholine scaffold in 3-(3-Chlorophenyl)thiomorpholine provides enhanced metabolic stability compared to traditional morpholine analogs, addressing a key challenge in lead optimization. Researchers are particularly interested in its structure-activity relationships (SAR) for developing novel therapeutics with improved bioavailability profiles.

From a synthetic chemistry perspective, CAS 864685-25-6 serves as a valuable intermediate for constructing more complex molecular architectures. Its electron-rich sulfur atom enables diverse functionalization strategies, making it relevant for cross-coupling reactions and catalyzed transformations. The compound's lipophilicity parameters (logP ~2.8) and hydrogen bonding capacity make it particularly useful for balancing physicochemical properties in drug candidates.

Industry trends show increasing searches for "thiomorpholine synthesis methods" and "chlorophenyl compound applications," reflecting the compound's growing importance. Analytical characterization of 3-(3-Chlorophenyl)thiomorpholine typically involves HPLC purity analysis (>98%), mass spectrometry (MW 213.72 g/mol), and NMR spectroscopy (distinct aromatic and aliphatic proton patterns). The compound's stability under various pH conditions makes it suitable for formulation studies.

Environmental and regulatory considerations for 864685-25-6 follow standard protocols for laboratory chemicals. Proper handling requires attention to its crystalline solid form (melting point 92-94°C) and solubility characteristics (soluble in organic solvents like DMSO and ethanol). The compound's structure-property relationships are frequently discussed in recent literature on fragment-based drug design approaches.

Emerging applications include potential use in material science as a ligand for metal-organic frameworks (MOFs) and in catalysis research as a chiral auxiliary. Patent analysis reveals growing interest in thiomorpholine derivatives for neurodegenerative disease targets, with 3-(3-Chlorophenyl)thiomorpholine serving as a key structural motif in several preclinical candidates.

Quality control protocols for CAS 864685-25-6 emphasize rigorous spectroscopic verification and chromatographic purity assessment. The compound's structure-activity profile continues to be explored in computational chemistry studies, particularly regarding its conformational preferences and molecular docking characteristics with biological targets.

Future research directions may investigate the metabolic pathways of 3-(3-Chlorophenyl)thiomorpholine derivatives and their toxicological profiles. The compound's scalable synthesis and derivatization potential position it as an important tool for medicinal chemists addressing current challenges in drug discovery pipelines and chemical biology research.

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